![molecular formula C7H13N3O B587177 1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one CAS No. 156519-93-6](/img/structure/B587177.png)
1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one, also known as IMDT, is a triazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. IMDT is a white crystalline solid that is soluble in organic solvents such as ethanol, methanol, and chloroform. In
Mechanism of Action
The mechanism of action of 1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one is not well understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids. This could explain its antimicrobial and antifungal activities.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in animal studies. It has been reported to have no significant effect on body weight, food consumption, or organ weight. However, further studies are needed to determine its long-term effects on animal health.
Advantages and Limitations for Lab Experiments
One advantage of 1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one is its ease of synthesis. The one-pot reaction used to synthesize this compound is simple and can be carried out in a standard laboratory setting. Additionally, this compound has been shown to have a low toxicity profile, making it a potentially useful compound for in vitro and in vivo studies.
However, one limitation of this compound is its limited solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, further studies are needed to determine its long-term effects on animal health and its potential for use in human medicine.
Future Directions
There are several potential future directions for research involving 1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one. One area of interest is its potential as a drug candidate for the treatment of bacterial and fungal infections. Another area of interest is its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to determine its mechanism of action and its potential for use in human medicine.
Synthesis Methods
1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one can be synthesized through a one-pot reaction of isopropylamine, dimethylamine, and ethyl acetoacetate in the presence of sodium azide and copper sulfate. The reaction is carried out under reflux in ethanol for 24 hours, and the resulting product is purified through recrystallization in ethanol.
Scientific Research Applications
1-Isopropyl-2,5-dimethyl-1H-1,2,4-triazol-3(2H)-one has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit antimicrobial, antifungal, antitumor, and antiviral activities. This compound has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been found to have antifungal activity against Candida albicans and Aspergillus niger.
properties
IUPAC Name |
2,5-dimethyl-1-propan-2-yl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O/c1-5(2)10-6(3)8-7(11)9(10)4/h5H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMXKXIZTVZPNMJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=O)N(N1C(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.